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Compound of Interest

Compound Name: Ornidazole-13C2,15N2

Cat. No.: B15621826

For researchers, scientists, and drug development professionals seeking to procure
Ornidazole-13C2,15N2 for research purposes, this technical guide provides an overview of
commercial suppliers and relevant data. Ornidazole-13C2,15N2 is the isotopically labeled
version of Ornidazole, a 5-nitroimidazole derivative known for its antiprotozoal and antibacterial
properties.[1] The labeled form is a critical tool in various research applications, particularly as
an internal standard in quantitative analysis using mass spectrometry.

Commercial Supplier Data

The following table summarizes the commercially available Ornidazole-13C2,15N2 products
based on currently available data. This information is crucial for comparing specifications and
procuring the appropriate material for research needs.
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. Catalog Product Molecular Molecular
Supplier . .
Number(s) Description Formula Weight
Isotope Science / Ornidazole- C5C2H10CINN2
) ACMA00064076 223.60
Alfa Chemistry 13C2,15N2 03
13C2,15N2-
_ (13C)2C5H10CI(
HPC Standards 680037 Ornidazole 223 g/mol
15N)2NO3
(10mg)
13C2,15N2-
Ornidazole
_ (13C)2C5H10CI(
690931 solution (1mL, 223 g/mol
_ 15N)2NO3
100 pg/mlin
Acetonitrile)
MedChemExpres » Ornidazole- N B
Not specified Not specified Not specified
s 13C2,15N2
WITEGA Ornidazole- N N
) NM021 Not specified Not specified
Laboratorien 13C2,15N2
Honeywell Fluka Ornidazol-
(via Fisher Not specified 13C2,15N2 (10 Not specified Not specified
Scientific) mgq)
Ornidazole-
13C2,15N2,
N Analytical C513C2H10CIN1
HUBERLAB. Not specified 223.6 g/mol
standard, 5N20
reference
material

Experimental Protocols: A General Methodological
Approach

While specific, detailed experimental protocols for Ornidazole-13C2,15N2 are often proprietary
or application-dependent, its primary use is as an internal standard in quantitative mass
spectrometry assays, such as Liquid Chromatography-Mass Spectrometry (LC-MS). Below is a
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generalized methodology for its application in the quantification of Ornidazole in a biological
matrix.

Objective: To accurately quantify the concentration of
Ornidazole in a plasma sample using LC-MS with
Ornidazole-13C2,15N2 as an internal standard.
Materials:

¢ Ornidazole analytical standard

e Ornidazole-13C2,15N2 internal standard
e Blank plasma

e Acetonitrile (ACN)

e Formic acid (FA)

o Water (LC-MS grade)

e Solid Phase Extraction (SPE) cartridges

Methodology:

e Preparation of Standard Solutions:

o Prepare a stock solution of Ornidazole and Ornidazole-13C2,15N2 in a suitable solvent
(e.g., methanol or acetonitrile).

o Create a series of calibration standards by spiking blank plasma with known
concentrations of the Ornidazole stock solution.

o Prepare quality control (QC) samples at low, medium, and high concentrations in the same
manner.

o Sample Preparation (Protein Precipitation & SPE):
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o To an aliquot of plasma sample, calibration standard, or QC sample, add a fixed amount of
the Ornidazole-13C2,15N2 internal standard solution.

o Precipitate proteins by adding a volume of cold acetonitrile (e.g., 3x the plasma volume).
o Vortex and centrifuge the samples to pellet the precipitated proteins.

o The resulting supernatant can be directly injected or further purified using Solid Phase
Extraction (SPE) for cleaner samples.

e LC-MS Analysis:

o Liquid Chromatography (LC): Separate the analyte from matrix components using a
suitable C18 column. A typical mobile phase could be a gradient of water with 0.1% formic
acid and acetonitrile with 0.1% formic acid.

o Mass Spectrometry (MS): Utilize a triple quadrupole mass spectrometer operating in
Multiple Reaction Monitoring (MRM) mode.

» Monitor a specific precursor-to-product ion transition for Ornidazole.

= Monitor a specific precursor-to-product ion transition for Ornidazole-13C2,15N2. The
mass shift due to the isotopic labels will differentiate it from the unlabeled analyte.

e Data Analysis:

o Calculate the peak area ratio of the Ornidazole to the Ornidazole-13C2,15N2 internal
standard for each sample.

o Construct a calibration curve by plotting the peak area ratios of the calibration standards
against their known concentrations.

o Determine the concentration of Ornidazole in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizations
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Logical Workflow for Procurement and Use of Labeled
Standard

Procurement
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Caption: Workflow for procuring and using Ornidazole-13C2,15N2 in a research setting.

Signaling Pathway Inhibition by Ornidazole

Ornidazole has been reported to inhibit the Sonic hedgehog (Shh) signaling pathway, which is
relevant to its antitumor activity.[2]
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Caption: Inhibition of the Sonic hedgehog signaling pathway by Ornidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Ornidazole-13C2,15N2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621826#commercial-suppliers-of-ornidazole-13c2-
15n2-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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